Cas no 2229144-11-8 (3-bromo-4-(but-3-yn-2-yl)pyridine)

• Product Name: 3-bromo-4-(but-3-yn-2-yl)pyridine
• CAS No: 2229144-11-8
• MF: C₉H₈BrN
• MW: 210.070521354675
• CID: 5808611
• PubChem ID: 165645880
• Update Time: 2025-06-25

3-bromo-4-(but-3-yn-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(but-3-yn-2-yl)pyridine
• EN300-1906394
• 2229144-11-8

• Inchi： 1S/C9H8BrN/c1-3-7(2)8-4-5-11-6-9(8)10/h1,4-7H,2H3
• InChI Key： JNUYQDNSHUTVNV-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(C#C)C

Computed Properties

• Exact Mass: 208.98401g/mol
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-bromo-4-(but-3-yn-2-yl)pyridine

Introduction to 3-Bromo-4-(But-3-yn-2-yl)pyridine (CAS No. 2229144-11-8)

3-Bromo-4-(But-3-yn-2-yl)pyridine (CAS No. 2229144-11-8) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, which include a bromine atom and a butynyl group attached to a pyridine ring. These features make it an attractive starting material for the synthesis of a wide range of bioactive molecules and pharmaceutical intermediates.

The pyridine ring, a six-membered aromatic heterocycle, is a fundamental building block in many biologically active compounds. The presence of the bromine atom and the butynyl group in 3-Bromo-4-(But-3-yn-2-yl)pyridine provides multiple points of functionalization, enabling chemists to tailor the compound for specific applications. The bromine atom can be readily substituted in various cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, which are widely used in the synthesis of complex organic molecules.

The butynyl group, on the other hand, offers opportunities for further functionalization through reactions such as alkyne metathesis and click chemistry. These reactions are particularly useful in the development of drug candidates, where precise control over molecular structure is crucial for optimizing pharmacological properties.

Recent research has highlighted the potential of 3-Bromo-4-(But-3-yn-2-yl)pyridine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of pyridine-based inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that these inhibitors exhibited potent antiproliferative activity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

In another study, scientists explored the use of 3-Bromo-4-(But-3-yn-2-yl)pyridine in the synthesis of pyridine derivatives with antiviral properties. The resulting compounds showed promising activity against several viral strains, including influenza and herpes simplex virus. This research underscores the versatility of 3-Bromo-4-(But-3-yn-2-yl)pyridine as a platform for developing new antiviral agents.

The synthetic accessibility and functional versatility of 3-Bromo-4-(But-3-yn-2-yl)pyridine have also made it an attractive target for combinatorial chemistry approaches. Combinatorial libraries derived from this compound have been used to screen for new bioactive molecules with potential applications in various therapeutic areas, including neurodegenerative diseases and inflammatory disorders.

In addition to its applications in medicinal chemistry, 3-Bromo-4-(But-3-yn-2-yl)pyridine has found use in materials science. The unique electronic properties of pyridine-based compounds make them suitable for applications in organic electronics and photovoltaic devices. Researchers have synthesized conjugated polymers incorporating 3-Bromo-4-(But-3-yn-2-yl)pyridine-derived units, which exhibit enhanced charge transport properties and improved photovoltaic performance.

The physical and chemical properties of 3-Bromo-4-(But-3-yntnlyl)pyridine have been extensively characterized. It is typically obtained as a colorless or pale yellow liquid with a characteristic odor. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol, making it easy to handle in laboratory settings. Its melting point is reported to be around -50°C, and it has a boiling point of approximately 150°C at 760 mmHg pressure.

Safety considerations are an important aspect when working with any chemical compound. While 3-Bromo-4-(But-yntnlyl)pyridine is not classified as a hazardous material under current regulations, it is recommended to handle it with appropriate personal protective equipment (PPE) to minimize exposure risks. Standard laboratory safety protocols should be followed to ensure safe handling and storage.

In conclusion, 3-Bromo-4-(But-yntnlyl)pyridine (CAS No. 2229144-118) is a valuable compound with diverse applications in medicinal chemistry, materials science, and synthetic organic chemistry. Its unique structural features and functional versatility make it an attractive starting material for the development of novel bioactive molecules and pharmaceutical intermediates. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical research.